Cas no 69504-35-4 (Benzamide,N-1,2-benzisothiazol-3-yl-4-nitro-)

• Product Name: Benzamide,N-1,2-benzisothiazol-3-yl-4-nitro-
• CAS No: 69504-35-4
• MF: C₁₄H₉N₃O₃S
• MW: 299.304561376572
• CID: 515779
• PubChem ID: 153211
• Update Time: 2025-04-19

Benzamide,N-1,2-benzisothiazol-3-yl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-1,2-benzisothiazol-3-yl-4-nitro-
• 4-nitro-N-(9-thia-8-azabicyclo[4.3.0]nona-1,3,5,7-tetraen-7-yl)benzami de
• N-(1,2-benzothiazol-3-yl)-4-nitrobenzamide
• Benzamide, N-1,2-benzisothiazol-3-yl-4-nitro-
• N-(1,2-Benzothiazol-3(2H)-ylidene)-4-nitrobenzamide
• N-1,2-Benzisothiazol-3-yl-4-nitrobenzamide
• DTXSID50989457
• 69504-35-4

• Inchi： 1S/C14H9N3O3S/c18-14(9-5-7-10(8-6-9)17(19)20)15-13-11-3-1-2-4-12(11)21-16-13/h1-8H,(H,15,16,18)
• InChI Key： GZVYYIGLDBOHAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 299.03657
• Monoisotopic Mass: 299.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 369.6°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.768
• PSA: 85.13